Cas no 2034320-61-9 (N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide
• CAS No: 2034320-61-9
• MF: C₂₀H₁₇N₅O₃
• MW: 375.380683660507
• CID: 5551698
• Update Time: 2025-08-05

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]-4-pyrrol-1-ylbenzamide
• N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide

• Inchi： 1S/C20H17N5O3/c26-18(14-5-7-15(8-6-14)24-11-1-2-12-24)22-10-13-25-19(27)16-4-3-9-21-17(16)23-20(25)28/h1-9,11-12H,10,13H2,(H,22,26)(H,21,23,28)
• InChI Key： HOLAAYRINMYNAC-UHFFFAOYSA-N
• SMILES： C(NCCN1C(=O)NC2=NC=CC=C2C1=O)(=O)C1=CC=C(N2C=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide (CAS No. 2034320-61-9): A Comprehensive Overview

N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide (CAS No. 2034320-61-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The pyrido[2,3-d]pyrimidine scaffold is a privileged structure in drug discovery and has been extensively studied for its ability to interact with various biological targets. The presence of the 1H-pyrrol-1-yl group in the benzamide moiety further enhances the compound's pharmacological profile by introducing additional functional groups that can modulate its binding affinity and selectivity.

Recent studies have highlighted the potential of N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) with IC50 values in the low micromolar range.

Moreover, preliminary data from in vivo studies suggest that N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide has a favorable pharmacokinetic profile. The compound shows good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further preclinical and clinical development.

In addition to its anticancer properties, this compound has also shown potential in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry reported that N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide exhibits significant anti-inflammatory activity. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

The mechanism of action of N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide is not yet fully understood. However, preliminary evidence suggests that it may act through multiple pathways. For example, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and inflammation. Additionally, the compound may also modulate the expression of genes associated with these processes.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}ethyl)-4-(1H-pyrrol-1-yl)benzamide. Ongoing studies are focused on identifying specific molecular targets and exploring structure–activity relationships (SARs) to enhance its efficacy and reduce potential side effects.

In conclusion, N-(2-{2,4-dioxo-1H,2H,3H,4H-pyrido[2，3-d]pyrimidin - 3 - yl}ethyl) - 4 - ( 1 H - pyrrol - 1 - yl ) benzamide (CAS No. 2034320 - 61 - 9) represents a promising lead compound with a broad spectrum of biological activities. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in various therapeutic areas. As research progresses and more data become available, this compound has the potential to contribute significantly to the advancement of medicinal chemistry and drug discovery.